N-(1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3-methylbenzamide

• IUPAC Name: N-(1-butyl-7-methylpyrazolo[3,4-b]quinolin-3-yl)-3-methylbenzamide
• InChI: InChI=1S/C23H24N4O/c1-4-5-11-27-22-19(14-17-10-9-16(3)13-20(17)24-22)21(26-27)25-23(28)18-8-6-7-15(2)12-18/h6-10,12-14H,4-5,11H2,1-3H3,(H,25,26,28)
• InChI Key: IUXKKLBTKQFLJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C3C=CC(=CC3=N2)C)C(=N1)NC(=O)C4=CC=CC(=C4)C
• Molecular Formula: C23H24N4O
• Molecular Weight: 372.5 g/mol

Description

“N-(1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3-methylbenzamide” is a chemical compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. It has a linear formula of C21H332N5 and a molecular weight of 426.437.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines involves several methods, including Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. The synthesis pathway for “this compound” involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-butyl-7-methyl-1H-pyrazolo[3,4-b]quinoline-3-amine to form the desired product.

Molecular Structure Analysis

1H-pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems that are composed of a pyrazole-and-quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The main methods of synthesis of 1H-pyrazolo[3,4-b]quinolines include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. The corresponding acids upon condensation and hydrolysis followed by cyclization gave pyrazoloquinolines which upon substitution yielded the final compound.

Physical And Chemical Properties Analysis

“this compound” has a linear formula of C21H332N5 and a molecular weight of 426.437. More detailed physical and chemical properties are not available in the current resources.